Cas no 1331-74-4 (THULIUM(III) CHLORIDE HEXAHYDRATE)

• Product name: THULIUM(III) CHLORIDE HEXAHYDRATE
• CAS No: 1331-74-4
• MF: Cl₃H₁₂O₆Tm
• MW: 383.384882926941
• MDL: MFCD00149878
• CID: 850457

THULIUM(III) CHLORIDE HEXAHYDRATE Chemical and Physical Properties

Names and Identifiers

• THULIUM(III) CHLORIDE HEXAHYDRATE
• ThuliuM chloride hexahydrate
• trichlorothulium hydrate
• Thulium trichloride
• THULIUM CHLORIDE HEXAHYDRATE, 99.99%
• ThuliuM(III) chloride hexahydrate 99.99% trace Metals basis

• MDL： MFCD00149878
• InChI Key： XBIAQAHPMBNVJE-UHFFFAOYSA-K

Computed Properties

• Exact Mass: 291.85126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Green crystals
• PSA: 31.5
• Solubility: Soluble in water and ethanol

THULIUM(III) CHLORIDE HEXAHYDRATE Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide salts Lanthanide chlorides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on THULIUM(III) CHLORIDE HEXAHYDRATE

Recent Advances in the Application of Thulium(III) Chloride Hexahydrate (CAS: 1331-74-4) in Chemical Biology and Pharmaceutical Research

Thulium(III) chloride hexahydrate (TmCl₃·6H₂O, CAS: 1331-74-4) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This rare earth compound, characterized by its high solubility in water and organic solvents, has been extensively studied for its role in catalysis, luminescence imaging, and as a potential therapeutic agent. Recent studies have highlighted its utility in advanced synthetic methodologies, biomedical imaging, and drug development, making it a compound of considerable interest in multidisciplinary research.

One of the most notable advancements involves the use of TmCl₃·6H₂O as a catalyst in organic synthesis. A 2023 study published in Advanced Synthesis & Catalysis demonstrated its efficacy in facilitating C–H bond activation reactions, which are critical for the construction of complex pharmaceutical intermediates. The study reported that TmCl₃·6H₂O exhibited superior catalytic activity compared to other lanthanide chlorides, attributed to its optimal Lewis acidity and coordination geometry. These findings open new avenues for the development of greener and more efficient synthetic protocols.

In the realm of biomedical imaging, TmCl₃·6H₂O has been explored for its luminescent properties. Research published in ACS Nano (2024) showcased its application in near-infrared (NIR) imaging, where Tm³⁺ ions were incorporated into nanoparticles for high-resolution tissue imaging. The study emphasized the compound's ability to emit light in the NIR-II window (1000–1700 nm), which offers deeper tissue penetration and reduced autofluorescence compared to traditional imaging agents. This innovation holds promise for non-invasive diagnostics and real-time monitoring of disease progression.

Furthermore, TmCl₃·6H₂O has shown potential in therapeutic applications. A preclinical study in Journal of Medicinal Chemistry (2023) investigated its anti-inflammatory properties, revealing that Tm³⁺ ions could modulate macrophage polarization and suppress pro-inflammatory cytokine production. These effects were observed in murine models of rheumatoid arthritis, suggesting TmCl₃·6H₂O as a candidate for developing novel anti-arthritic drugs. However, further studies are needed to assess its pharmacokinetics and long-term safety.

Despite these promising developments, challenges remain in the large-scale application of TmCl₃·6H₂O. Issues such as cost-effectiveness, stability under physiological conditions, and potential toxicity at higher concentrations require thorough investigation. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these hurdles and unlock the full potential of this compound.

In conclusion, Thulium(III) chloride hexahydrate (CAS: 1331-74-4) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from catalysis to imaging and therapeutics, underscoring its versatility. As research continues to evolve, TmCl₃·6H₂O is poised to play a pivotal role in advancing both fundamental science and clinical translation.